2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)-5-phenylimidazol-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C23H18ClN3OS/c24-18-10-7-13-20(14-18)27-21(17-8-3-1-4-9-17)15-25-23(27)29-16-22(28)26-19-11-5-2-6-12-19/h1-15H,16H2,(H,26,28)
• InChI Key: LEEUKXOYPABEGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(N2C3=CC(=CC=C3)Cl)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C23H18ClN3OS
• Molecular Weight: 419.9 g/mol

Description

2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide, also known as CPI-136, is a synthetic compound that has been studied for its potential applications in the field of cancer research. The compound has been shown to have promising results in vitro and in vivo studies, making it a potential candidate for further investigation.

Scientific Research Applications

Synthesis and Biological Activity

2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide, a compound with a complex structure, is part of broader research efforts focused on synthesizing novel chemical entities with potential therapeutic applications. Its structural analogs have been synthesized and evaluated for various biological activities, illustrating the compound's relevance in the synthesis of potential therapeutic agents.

• Anticonvulsant Activity : Derivatives of this chemical framework, specifically omega-(1H-imidazol-1-yl)-N-phenylacetamide and propionamide derivatives, have been synthesized and evaluated for anticonvulsant activity. The most active compound identified was 2-(1H-imidazol-1-yl)-N-(o-chlorophenyl)acetamide, indicating the potential of such derivatives in managing seizures induced by maximal electroshock (MES) (Aktürk et al., 2002).

• Antibacterial Activity : Research into the antibacterial activity of derivatives, including those with a thiazolidine and azetidine framework, demonstrates moderate to good efficacy against both gram-positive and gram-negative bacteria. This highlights the potential for developing new antibacterial agents from this chemical scaffold (Desai et al., 2008).

• Anticancer Activity : The synthesis of acetamide derivatives related to 2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide has led to compounds with anticancer activities. For instance, some derivatives have shown reasonable activity against various human tumor cell lines, particularly melanoma, suggesting a path for the development of new anticancer therapies (Duran & Demirayak, 2012).

Chemical and Structural Studies

• Molecular Structure Analysis : The determination of molecular structures through techniques such as X-ray diffraction provides insights into the chemical behavior and potential reactivity of this compound and its derivatives. For example, the synthesis and structural analysis of related compounds have facilitated the understanding of intermolecular interactions, contributing to the design of molecules with desired biological activities (Sharma et al., 2017).

Mechanism of Action

Target of Action

The primary targets of the compound 2-((1-(3-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide are currently unknown

Mode of Action

Compounds with similar structures, such as imidazole derivatives, have been known to interact with various targets in the body, leading to a range of biological effects .

Biochemical Pathways

Imidazole derivatives, which share a similar structure, have been found to influence a variety of biochemical pathways, but it’s unclear if this compound has the same effects .

Result of Action

Compounds with similar structures have been known to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .